Cas no 2248214-62-0 ((2R)-2-(7,7-Difluoro-1-bicyclo[4.1.0]heptanyl)propanoic acid)

(2R)-2-(7,7-Difluoro-1-bicyclo[4.1.0]heptanyl)propanoic acid structure
2248214-62-0 structure
Product Name:(2R)-2-(7,7-Difluoro-1-bicyclo[4.1.0]heptanyl)propanoic acid
CAS No:2248214-62-0
MF:C10H14F2O2
MW:204.213770389557
CID:5759138
PubChem ID:137942139
Update Time:2023-11-15

(2R)-2-(7,7-Difluoro-1-bicyclo[4.1.0]heptanyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • (2R)-2-(7,7-Difluoro-1-bicyclo[4.1.0]heptanyl)propanoic acid
    • EN300-6505646
    • (2R)-2-{7,7-difluorobicyclo[4.1.0]heptan-1-yl}propanoic acid
    • 2248214-62-0
    • Inchi: 1S/C10H14F2O2/c1-6(8(13)14)9-5-3-2-4-7(9)10(9,11)12/h6-7H,2-5H2,1H3,(H,13,14)/t6-,7?,9?/m0/s1
    • InChI Key: LAOPDFGPWPQMTH-PTNSZRNDSA-N
    • SMILES: FC1(C2CCCCC21[C@H](C(=O)O)C)F

Computed Properties

  • Exact Mass: 204.09618601g/mol
  • Monoisotopic Mass: 204.09618601g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 37.3Ų

(2R)-2-(7,7-Difluoro-1-bicyclo[4.1.0]heptanyl)propanoic acid Pricemore >>

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Enamine
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